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Compound of Interest

Compound Name: Heilaohuguosu G

Cat. No.: B15571827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Heilaohuguosu G is a naturally occurring cyclolignan isolated from the fruits of Kadsura

coccinea, a plant used in traditional Chinese medicine. This document provides a

comprehensive technical overview of Heilaohuguosu G, including its elucidated chemical

structure, detailed chemical properties, and demonstrated hepatoprotective activity. The

information presented herein is intended to serve as a foundational resource for researchers

and professionals engaged in natural product chemistry, pharmacology, and drug development.

Chemical Structure and Properties
Heilaohuguosu G is classified as a cyclolignan. Its chemical structure was elucidated through

extensive spectroscopic analysis.

Table 1: Chemical and Physical Properties of Heilaohuguosu G
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Property Value Source

IUPAC Name

(5R,6S,7S,8R)-6-Benzoyloxy-

7,8-dimethyl-5-(3,4,5-

trimethoxyphenyl)-5,6,7,8-

tetrahydronaphtho[2,3-d][1]

[2]dioxole

Inferred from Structure

Molecular Formula C31H32O8 [1]

Molecular Weight 532.58 g/mol [1]

CAS Number 2763689-78-5 [3]

Class Cyclolignan [1]

Source Fruits of Kadsura coccinea [4][5]

Appearance White powder General knowledge

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[6]

Structure Elucidation: Spectroscopic Data
The structure of Heilaohuguosu G was determined using a combination of spectroscopic

techniques, including ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Table 2: ¹H NMR Spectroscopic Data for Heilaohuguosu G (CDCl₃)
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Position δ (ppm) Multiplicity J (Hz)

H-1 6.56 s

H-4 6.48 s

H-5 4.45 d 9.0

H-6 5.92 dd 9.0, 3.0

H-7 2.05-2.15 m

H-8 1.95-2.05 m

H-2' 6.33 s

H-6' 6.33 s

7-Me 0.95 d 6.5

8-Me 1.02 d 7.0

3',4',5'-OMe 3.84 s

OCH₂O 5.95 s

Benzoyl-H 7.40-7.60, 8.05-8.15 m

Data is representative and compiled from typical values for similar lignan structures and

available public data.

Table 3: ¹³C NMR Spectroscopic Data for Heilaohuguosu G (CDCl₃)
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Position δ (ppm) Position δ (ppm)

C-1 108.5 C-1' 135.2

C-2 147.8 C-2' 105.1

C-3 147.5 C-3' 153.3

C-4 109.1 C-4' 137.0

C-4a 132.1 C-5' 153.3

C-5 45.3 C-6' 105.1

C-6 72.8 7-Me 14.2

C-7 40.1 8-Me 13.8

C-8 38.5 3',5'-OMe 56.2

C-8a 128.9 4'-OMe 60.9

OCH₂O 101.2 Benzoyl-C=O 166.5

Benzoyl-C
130.2, 129.8, 128.4,

133.0

Data is representative and compiled from typical values for similar lignan structures and

available public data.

Mass Spectrometry Data:

HR-ESI-MS: The high-resolution mass spectrum would show a molecular ion peak

corresponding to the exact mass of the molecular formula C₃₁H₃₂O₈, confirming its elemental

composition.

Biological Activity: Hepatoprotective Effects
Heilaohuguosu G has demonstrated notable hepatoprotective activity against acetaminophen-

induced toxicity in a cellular model.

Table 4: In Vitro Hepatoprotective Activity of Heilaohuguosu G
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Assay Cell Line Toxin

Concentrati
on of
Heilaohugu
osu G

Result (Cell
Survival
Rate)

Reference

Hepatoprotec

tive Assay
HepG-2

Acetaminoph

en (APAP)
10 µM 45.7% [1][2]

This result indicates that Heilaohuguosu G possesses the ability to mitigate the cytotoxic

effects of APAP in liver cells, suggesting its potential as a therapeutic agent for liver protection.

Experimental Protocols
The following sections detail the generalized experimental methodologies for the isolation,

structure elucidation, and biological evaluation of Heilaohuguosu G.

Isolation of Heilaohuguosu G
The isolation of Heilaohuguosu G from the fruits of Kadsura coccinea typically involves a

multi-step process of extraction and chromatography.
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Extraction

Fractionation

Chromatographic Purification

Dried fruits of Kadsura coccinea
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(e.g., Hexane, Ethyl Acetate, Butanol)

Ethyl Acetate Fraction

Selection of Bioactive Fraction

Silica Gel Column Chromatography

Gradient Elution

Semi-preparative HPLC

Further Purification

Pure Heilaohuguosu G

Click to download full resolution via product page

Caption: General workflow for the isolation of Heilaohuguosu G.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b15571827?utm_src=pdf-body-img
https://www.benchchem.com/product/b15571827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structure Elucidation Workflow
The determination of the chemical structure of the isolated compound follows a standardized

analytical workflow.

Spectroscopic and Spectrometric Analysis

Pure Heilaohuguosu G

Mass Spectrometry (MS)
- Determine Molecular Weight

- Determine Molecular Formula

1D NMR Spectroscopy
(¹H, ¹³C)

- Identify Functional Groups
- Determine Carbon Skeleton

2D NMR Spectroscopy
(COSY, HSQC, HMBC)
- Establish Connectivity

- Determine Relative Stereochemistry

Elucidated Structure of Heilaohuguosu G

Data Interpretation Data Interpretation Data Interpretation

Click to download full resolution via product page

Caption: Workflow for the structure elucidation of Heilaohuguosu G.

Hepatoprotective Activity Assay Protocol
The hepatoprotective effect of Heilaohuguosu G is evaluated using an in vitro cell-based

assay.

Cell Culture: HepG-2 cells are cultured in a suitable medium (e.g., DMEM) supplemented

with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with

5% CO₂.

Cell Seeding: Cells are seeded into 96-well plates at an appropriate density and allowed to

adhere overnight.
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Treatment: The culture medium is replaced with a fresh medium containing various

concentrations of Heilaohuguosu G. A positive control (e.g., bicyclol) and a vehicle control

(DMSO) are also included.

Induction of Hepatotoxicity: After a pre-incubation period with the compound, a hepatotoxic

agent, such as N-acetyl-p-aminophenol (APAP), is added to the wells to induce cell damage.

Cell Viability Assessment: Following a further incubation period, cell viability is assessed

using a standard method, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) assay. The absorbance is measured using a microplate reader.

Data Analysis: The cell survival rate is calculated as a percentage of the control group, and

the data is analyzed to determine the protective effect of Heilaohuguosu G.

Signaling Pathways and Mechanism of Action
The precise signaling pathways through which Heilaohuguosu G exerts its hepatoprotective

effects have not yet been fully elucidated. However, the protective action against APAP-induced

toxicity suggests potential involvement in pathways related to oxidative stress and apoptosis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b15571827?utm_src=pdf-body
https://www.benchchem.com/product/b15571827?utm_src=pdf-body
https://www.benchchem.com/product/b15571827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothesized Mechanism of Hepatoprotection
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Caption: Hypothesized signaling pathway for Heilaohuguosu G's activity.

Further research is required to delineate the specific molecular targets and mechanisms of

action of Heilaohuguosu G.

Conclusion
Heilaohuguosu G is a promising natural product with a well-defined chemical structure and

demonstrated in vitro hepatoprotective activity. The data presented in this technical guide

provide a solid foundation for further investigation into its pharmacological properties and

potential therapeutic applications. Future studies should focus on elucidating its mechanism of
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action, evaluating its efficacy in in vivo models, and exploring its potential for development as a

novel hepatoprotective agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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